1-(ethylsulfonyl)-N-(4-isopropoxyphenyl)-4-piperidinecarboxamide
Overview
Description
1-(ethylsulfonyl)-N-(4-isopropoxyphenyl)-4-piperidinecarboxamide, also known as EIPPC, is a synthetic compound that has been extensively studied for its potential use as a therapeutic agent. This compound belongs to the class of piperidinecarboxamide derivatives and has shown promising results in various scientific research applications.
Mechanism of Action
The mechanism of action of 1-(ethylsulfonyl)-N-(4-isopropoxyphenyl)-4-piperidinecarboxamide is not fully understood, but it is believed to act by inhibiting the activity of certain enzymes and proteins involved in cancer cell growth and inflammation. It has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme involved in the production of prostaglandins that promote inflammation.
Biochemical and Physiological Effects:
1-(ethylsulfonyl)-N-(4-isopropoxyphenyl)-4-piperidinecarboxamide has been shown to have a variety of biochemical and physiological effects. It has been found to reduce the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha). 1-(ethylsulfonyl)-N-(4-isopropoxyphenyl)-4-piperidinecarboxamide has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
Advantages and Limitations for Lab Experiments
One of the advantages of using 1-(ethylsulfonyl)-N-(4-isopropoxyphenyl)-4-piperidinecarboxamide in lab experiments is its potent anti-cancer activity. It has been shown to inhibit the growth of various cancer cells at low concentrations. However, one of the limitations of using 1-(ethylsulfonyl)-N-(4-isopropoxyphenyl)-4-piperidinecarboxamide is its limited solubility in water, which can make it difficult to administer in certain experiments.
Future Directions
There are many future directions for research on 1-(ethylsulfonyl)-N-(4-isopropoxyphenyl)-4-piperidinecarboxamide. One area of research could focus on developing more effective formulations of 1-(ethylsulfonyl)-N-(4-isopropoxyphenyl)-4-piperidinecarboxamide that improve its solubility and bioavailability. Another area of research could focus on identifying the specific enzymes and proteins that 1-(ethylsulfonyl)-N-(4-isopropoxyphenyl)-4-piperidinecarboxamide targets and developing more targeted therapies based on this knowledge. Additionally, further studies could investigate the potential use of 1-(ethylsulfonyl)-N-(4-isopropoxyphenyl)-4-piperidinecarboxamide in combination with other therapeutic agents to enhance its anti-cancer activity.
Scientific Research Applications
1-(ethylsulfonyl)-N-(4-isopropoxyphenyl)-4-piperidinecarboxamide has been extensively studied for its potential use as a therapeutic agent in various scientific research applications. It has been found to exhibit potent analgesic, anti-inflammatory, and anti-cancer activities. 1-(ethylsulfonyl)-N-(4-isopropoxyphenyl)-4-piperidinecarboxamide has been shown to inhibit the growth of various cancer cells, including breast cancer, lung cancer, and prostate cancer.
properties
IUPAC Name |
1-ethylsulfonyl-N-(4-propan-2-yloxyphenyl)piperidine-4-carboxamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H26N2O4S/c1-4-24(21,22)19-11-9-14(10-12-19)17(20)18-15-5-7-16(8-6-15)23-13(2)3/h5-8,13-14H,4,9-12H2,1-3H3,(H,18,20) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AOCGLBKFSRQOOQ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCS(=O)(=O)N1CCC(CC1)C(=O)NC2=CC=C(C=C2)OC(C)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H26N2O4S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
354.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.